Cas no 1019571-11-9 ((3-Fluoro-4-methylphenyl)isobutylamine)
1019571-11-9 structure
Product Name:(3-Fluoro-4-methylphenyl)isobutylamine
CAS No:1019571-11-9
MF:C11H16FN
MW:181.249846458435
CID:4676368
Update Time:2023-08-14
(3-Fluoro-4-methylphenyl)isobutylamine Chemical and Physical Properties
Names and Identifiers
-
- (3-Fluoro-4-methylphenyl)isobutylamine
- 3-fluoro-N-isobutyl-4-methylaniline
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- Inchi: 1S/C11H16FN/c1-8(2)7-13-10-5-4-9(3)11(12)6-10/h4-6,8,13H,7H2,1-3H3
- InChI Key: NZHMQFHOMRKBDW-UHFFFAOYSA-N
- SMILES: FC1=C(C)C=CC(=C1)NCC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 147
- Topological Polar Surface Area: 12
(3-Fluoro-4-methylphenyl)isobutylamine Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
1019571-11-9 ((3-Fluoro-4-methylphenyl)isobutylamine) Related Products
- 351-28-0(3'-Fluoroacetanilide)
- 399-31-5(2'-Fluoroacetanilide)
- 452-69-7(4-Fluoro-3-methylaniline)
- 443-86-7(3-Fluoro-2-methylaniline)
- 452-77-7(3-Fluoro-4-methylaniline)
- 366-49-4(N-(5-fluoro-2-methylphenyl)acetamide)
- 399-36-0(2',4'-Difluoroacetanilide)
- 102-27-2(N-Ethyl-m-toluidine)
- 1011-15-0(1-(2-Fluorophenyl)piperazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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